molecular formula C10H12ClO4P B8560617 Dimethyl [2-(2-chlorophenyl)-2-oxoethyl]phosphonate CAS No. 51638-42-7

Dimethyl [2-(2-chlorophenyl)-2-oxoethyl]phosphonate

Cat. No.: B8560617
CAS No.: 51638-42-7
M. Wt: 262.62 g/mol
InChI Key: PAOGSIIIQPZNLI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dimethyl [2-(2-chlorophenyl)-2-oxoethyl]phosphonate is a useful research compound. Its molecular formula is C10H12ClO4P and its molecular weight is 262.62 g/mol. The purity is usually 95%.
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Properties

CAS No.

51638-42-7

Molecular Formula

C10H12ClO4P

Molecular Weight

262.62 g/mol

IUPAC Name

1-(2-chlorophenyl)-2-dimethoxyphosphorylethanone

InChI

InChI=1S/C10H12ClO4P/c1-14-16(13,15-2)7-10(12)8-5-3-4-6-9(8)11/h3-6H,7H2,1-2H3

InChI Key

PAOGSIIIQPZNLI-UHFFFAOYSA-N

Canonical SMILES

COP(=O)(CC(=O)C1=CC=CC=C1Cl)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of n-butyl lithium in hexane (1.58N, 55.6 ml, 88 mmol) was added dropwise to a solution of dimethyl methylphosphonate (10.9 g, 88 mmol) in 100 ml of anhydrous THF with stirring at -78° C. under argon atmosphere. After 30 minutes, a solution of methyl o-chlorobenzoate (6.0 g, 35.2 mmol) in 10 ml of anhydrous THF was added dropwise and the mixture was stirred for 30 minutes. The reaction mixture was allowed to warm to 0° C., diluted with 5.3 ml of acetic acid and 10 ml of water, and concentrated. 30 ml of water was added to the residue and the mixture was extracted with ethyl acetate (50 ml×2). The combined ethyl acetate layers were washed with water (20 ml×1) and brine (20 ml×1), dried over anhydrous sodium sulfate, and concentrated. The residue was distilled under reduced pressure to give a colorless transparent oil of dimethyl 2-o-chlorophenyl-2-oxoethylphosphonate (8.2 g, 31.2 mmol, yield 88.7%, b.p. 142°-145° C./0.09 mmHg), which was assigned the structure by the following data:
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
55.6 mL
Type
reactant
Reaction Step One
Quantity
10.9 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
6 g
Type
reactant
Reaction Step Two
Name
Quantity
10 mL
Type
solvent
Reaction Step Two
Quantity
5.3 mL
Type
solvent
Reaction Step Three
Name
Quantity
10 mL
Type
solvent
Reaction Step Three

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